Cas no 2172173-09-8 (4-chloro-2-(2-ethoxyethyl)-5-ethyl-6-methylthieno2,3-dpyrimidine)

• Product Name: 4-chloro-2-(2-ethoxyethyl)-5-ethyl-6-methylthieno2,3-dpyrimidine
• CAS No: 2172173-09-8
• MF: C₁₃H₁₇ClN₂OS
• MW: 284.804880857468
• CID: 6273961
• PubChem ID: 165521248
• Update Time: 2025-09-23

4-chloro-2-(2-ethoxyethyl)-5-ethyl-6-methylthieno2,3-dpyrimidine Chemical and Physical Properties

Names and Identifiers

• 4-chloro-2-(2-ethoxyethyl)-5-ethyl-6-methylthieno2,3-dpyrimidine
• 2172173-09-8
• EN300-1267722
• 4-chloro-2-(2-ethoxyethyl)-5-ethyl-6-methylthieno[2,3-d]pyrimidine

• Inchi： 1S/C13H17ClN2OS/c1-4-9-8(3)18-13-11(9)12(14)15-10(16-13)6-7-17-5-2/h4-7H2,1-3H3
• InChI Key： NOFRZBKKFFUJOQ-UHFFFAOYSA-N
• SMILES： ClC1=C2C(=NC(CCOCC)=N1)SC(C)=C2CC

Computed Properties

• Exact Mass: 284.0750120g/mol
• Monoisotopic Mass: 284.0750120g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 5
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.2
• Topological Polar Surface Area: 63.2Ų